N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide

• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: N-[4-[[2-(4-chlorophenyl)acetyl]amino]phenyl]-3-methylbutanamide
• InChI: InChI=1S/C19H21ClN2O2/c1-13(2)11-18(23)21-16-7-9-17(10-8-16)22-19(24)12-14-3-5-15(20)6-4-14/h3-10,13H,11-12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: XLRZMZCHVIYZMU-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl

Description

N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide, also known as CMA, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic properties. This compound belongs to the class of amides and has a molecular formula of C18H20ClNO2.

Mechanism of Action

The exact mechanism of action of N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide is not fully understood. However, it is believed to work by modulating the activity of certain receptors in the brain and spinal cord. N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide has been shown to bind to the sigma-1 receptor, which is involved in the regulation of pain, mood, and cognition.
Biochemical and physiological effects:
N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide has been found to have several biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide has also been shown to reduce the expression of certain genes involved in pain signaling.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it more accessible for researchers. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide. One area of focus is the development of more potent and selective sigma-1 receptor ligands. Another area of interest is the potential use of N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide and its potential interactions with other drugs.
In conclusion, N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide is a synthetic compound that has been the subject of scientific research due to its potential therapeutic properties. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects, and has potential as a treatment for neuropathic pain, migraines, and epilepsy. While the exact mechanism of action is not fully understood, N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide has been shown to modulate the activity of certain receptors in the brain and spinal cord. Future research on N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide will focus on the development of more potent and selective sigma-1 receptor ligands, as well as the potential use of N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide involves the reaction of 4-chloroacetophenone and 4-aminobenzophenone in the presence of a catalyst. The resulting intermediate product is then reacted with 3-methylbutanoyl chloride to obtain the final product. This synthesis method has been optimized to produce high yields of N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide with high purity.

Scientific Research Applications

N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide has been studied extensively for its potential therapeutic properties. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects. N-(4-{[(4-chlorophenyl)acetyl]amino}phenyl)-3-methylbutanamide has also been shown to have potential as a treatment for neuropathic pain, migraines, and epilepsy.